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Compound of Interest

Compound Name: Pyrametostrobin

Cat. No.: B1462844

Introduction

Anthracnose, caused by fungal pathogens of the genus Colletotrichum, is a significant disease
affecting a wide range of fruit crops, leading to substantial economic losses.[1] Effective
management strategies are crucial for maintaining crop yield and quality. Strobilurin fungicides
are a class of broad-spectrum antifungals widely used in agriculture.[2][3] This document
provides detailed application notes and protocols for the use of Pyrametostrobin, a strobilurin
fungicide, in managing anthracnose.

Note: The user requested information on "Pyrametostrobin.” However, the available scientific
literature extensively covers the closely related and widely used strobilurin fungicide,
"Pyraclostrobin,” for anthracnose control. Pyrametostrobin is a newer compound with less
public data available for this specific application. Therefore, this document will focus on the
established data for Pyraclostrobin as a representative and effective strobilurin for managing
anthracnose, providing a strong foundational framework for research and application.

Pyraclostrobin acts as a Quinone outside Inhibitor (Qol), offering protective, curative, and
translaminar activity against fungal pathogens.[3] It is a vital tool in integrated disease
management programs.[3]

Mechanism of Action

Pyraclostrobin's primary mode of action is the inhibition of mitochondrial respiration in fungi.[2]
[4][5] It specifically targets the Cytochrome bcl complex (Complex III) within the mitochondrial
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electron transport chain.[2][3] This binding action blocks the transfer of electrons from ubiquinol
to cytochrome c, which halts the production of adenosine triphosphate (ATP), the cell's primary
energy currency.[2][4] The resulting energy deficit leads to the cessation of fungal growth and,
ultimately, cell death.[3][4] This targeted disruption provides effective control even in the early
stages of fungal development.[4]
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Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pyrametostrobin in
Anthracnose Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1462844#use-of-pyrametostrobin-for-managing-
anthracnose-in-fruit-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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